tert-butyl {3-[(4-fluorobenzyl)amino]-3-oxopropyl}carbamate

• IUPAC Name: tert-butyl N-[3-[(4-fluorophenyl)methylamino]-3-oxopropyl]carbamate
• InChI: InChI=1S/C15H21FN2O3/c1-15(2,3)21-14(20)17-9-8-13(19)18-10-11-4-6-12(16)7-5-11/h4-7H,8-10H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key: PMSJGTUZFZLRQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC(=O)NCC1=CC=C(C=C1)F
• Molecular Formula: C15H21FN2O3
• Molecular Weight: 296.34 g/mol

Description

tert-butyl {3-[(4-fluorobenzyl)amino]-3-oxopropyl}carbamate is an organic compound with the molecular formula C15H21FN2O3 It is a derivative of carbamate, featuring a tert-butyl group, a fluorobenzyl group, and an amino-oxopropyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl {3-[(4-fluorobenzyl)amino]-3-oxopropyl}carbamate typically involves the reaction of tert-butyl carbamate with 4-fluorobenzylamine under controlled conditions. The reaction is often carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the carbamate linkage.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

tert-butyl {3-[(4-fluorobenzyl)amino]-3-oxopropyl}carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorobenzyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

tert-butyl {3-[(4-fluorobenzyl)amino]-3-oxopropyl}carbamate has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as a drug candidate.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of tert-butyl {3-[(4-fluorobenzyl)amino]-3-oxopropyl}carbamate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• tert-butyl 4-amino-3-(trifluoromethyl)phenylcarbamate
• tert-butyl (3-(4-fluorobenzamido)propyl)carbamate

Uniqueness

tert-butyl {3-[(4-fluorobenzyl)amino]-3-oxopropyl}carbamate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties